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Compound of Interest

Compound Name: N-Boc-2-(1-Iminoethyl)hydrazine

Cat. No.: B8064478 Get Quote

Technical Guide: N-Boc-2-(1-
Iminoethyl)hydrazine
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Boc-2-(1-iminoethyl)hydrazine, a derivative of hydrazine, is a molecule of interest in

synthetic organic chemistry and drug discovery. The presence of the Boc (tert-butoxycarbonyl)

protecting group enhances its stability and selectivity in various chemical reactions. This

protecting group can be readily removed under acidic conditions, revealing a reactive

hydrazine moiety. The iminoethyl group further adds to its functionality, providing a site for

further chemical modifications. This guide provides a summary of its chemical properties, a

plausible synthetic approach, and an overview of the potential biological significance of related

compounds.

Chemical and Physical Properties
A search of chemical databases reveals the key identifiers for N-Boc-2-(1-
iminoethyl)hydrazine. There appears to be a discrepancy in the reported molecular formula in

one source, with C7H15N3O2 being the more consistently cited formula.
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Property Value Reference

CAS Number 851535-08-5 [1]

Molecular Formula C7H15N3O2 [1]

(also reported as C7H15N3O)

Molecular Weight
173.21 g/mol (for

C7H15N3O2)
[1]

Synonyms

tert-butyl 2-(1-

iminoethyl)hydrazine-1-

carboxylate

[1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of N-Boc-2-(1-
iminoethyl)hydrazine was not found in the reviewed literature, a general synthetic strategy

can be inferred from standard procedures for the Boc-protection of hydrazines. A plausible

method involves the reaction of 2-(1-iminoethyl)hydrazine with di-tert-butyl dicarbonate

(Boc)₂O.

General Experimental Protocol for Boc-Protection of Hydrazines:

This protocol is a generalized procedure and may require optimization for the specific synthesis

of N-Boc-2-(1-iminoethyl)hydrazine.

Materials:

2-(1-iminoethyl)hydrazine

Di-tert-butyl dicarbonate ((Boc)₂O)

Suitable solvent (e.g., Dichloromethane, Tetrahydrofuran)

Base (e.g., Triethylamine, Diisopropylethylamine) (optional, reaction can sometimes proceed

without)
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Procedure:

Dissolve 2-(1-iminoethyl)hydrazine in the chosen solvent in a round-bottom flask.

If using a base, add it to the solution.

Slowly add a solution of di-tert-butyl dicarbonate in the same solvent to the reaction mixture

at room temperature.

Stir the reaction mixture at room temperature for a specified time (typically a few hours to

overnight).

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is typically washed with water and brine.

The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the

solvent is removed under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Potential Biological Activities
Direct studies on the biological activity of N-Boc-2-(1-iminoethyl)hydrazine are not readily

available in the public domain. However, the broader classes of compounds to which it

belongs, namely hydrazines and hydrazones, are known to exhibit a wide range of biological

activities. Hydrazone derivatives, which can be formed from hydrazines, have been reported to

possess antimicrobial, anticonvulsant, anti-inflammatory, analgesic, and anticancer properties.

The imine (-C=N-) linkage is a key structural feature in many biologically active compounds.

The N-Boc protecting group itself is generally considered to be biologically inert and is used to

mask the reactivity of the hydrazine group during synthesis. However, in a biological system,

the Boc group could potentially be cleaved, releasing the active hydrazine compound.

Therefore, N-Boc-2-(1-iminoethyl)hydrazine could be considered a potential prodrug, where

the active component is released in vivo.

Diagrams
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Caption: General workflow for the synthesis of N-Boc-2-(1-iminoethyl)hydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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